6-Amino-5-chlorobenzo[c][1,2]oxaborol-1(3H)-ol

Specification

• Molecular Formula: C7H7BClNO2
• Molecular Weight: 183.40 g/mol
• IUPAC Name: 5-chloro-1-hydroxy-3H-2,1-benzoxaborol-6-amine
• Standard InChI: InChI=1S/C7H7BClNO2/c9-6-1-4-3-12-8(11)5(4)2-7(6)10/h1-2,11H,3,10H2
• Standard InChI Key: DUYVMIOKWZXICN-UHFFFAOYSA-N
• Canonical SMILES: B1(C2=CC(=C(C=C2CO1)Cl)N)O

Introduction

Structural and Chemical Properties of 6-Amino-5-chlorobenzo[c] oxaborol-1(3H)-ol

The core structure of benzoxaboroles consists of a benzene ring fused to a boronic acid-containing oxaborole ring. In 6-amino-5-chlorobenzo[c][1,oxaborol-1(3H)-ol, the benzene ring is substituted with an amino group at position 6 and a chlorine atom at position 5. This substitution pattern introduces distinct electronic and steric effects that influence reactivity and biological activity.

Molecular Geometry and Bonding

The boronic acid group (-B(OH)₂) in the oxaborole ring enables dynamic covalent interactions with diols and other nucleophiles, a feature exploited in drug design for target binding. The amino group at position 6 enhances water solubility via hydrogen bonding, while the electron-withdrawing chlorine at position 5 may stabilize the boronic acid through inductive effects.

Table 1: Predicted Physicochemical Properties of 6-Amino-5-chlorobenzo[c]oxaborol-1(3H)-ol

Property	Value (Predicted)	Basis for Prediction
Molecular Formula	C₇H₆BClNO₂	Analogy to C₇H₆BFO₂
Molecular Weight	187.39 g/mol	Sum of atomic masses
Melting Point	110–125 °C	Comparison to
LogP	0.5–1.2	Calculated via Cl substituent
Water Solubility	Moderate (≥10 mg/mL)	Amino group contribution

Synthetic Approaches to Halogenated Benzoxaboroles

The synthesis of 6-amino-5-chlorobenzo[c]oxaborol-1(3H)-ol likely involves multistep strategies combining electrophilic substitution, borylation, and functional group interconversion. Key precedents include:

Nitration and Reduction Routes

A reported method for 6-amino-1-hydroxy-2,1-benzoxaborolane involves nitration followed by Clemmensen-type reduction. For the 5-chloro derivative, chlorination could precede nitration. For example, starting from 4-chlorotoluene, bromination at the benzylic position (to yield 4-chloro-2-bromotoluene) followed by borylation and cyclization may generate the oxaborole core. Subsequent nitration at position 6 and reduction to an amine would yield the target compound.

Continuous Flow Hydrogenation

Continuous flow systems have been optimized for nitro-to-amine reductions in benzoxaboroles. Applying this to a 5-chloro-6-nitro precursor (synthesized via chlorination and nitration) could enhance yield and purity. For instance, Pd/C-catalyzed hydrogenation under flow conditions achieves >99% purity in analogous compounds.

Functional and Biological Implications

Benzoxaboroles exhibit broad bioactivity due to their ability to form stable adducts with biological diols (e.g., bacterial ribose moieties). The 6-amino-5-chloro substitution may enhance target specificity:

• Antimicrobial Activity: Chlorine’s electronegativity increases membrane permeability, while the amino group improves solubility, a balance critical for intracellular targeting.

• Enzyme Inhibition: The boronic acid group inhibits serine proteases via covalent binding, suggesting potential in antiviral therapies.

Challenges and Future Directions

Current limitations in synthesizing 6-amino-5-chlorobenzo[c][1,oxaborol-1(3H)-ol include:

• Regioselectivity: Ensuring precise substitution at positions 5 and 6 requires optimized directing groups.

• Stability: Boronic acids are prone to protodeboronation; stabilization via fluorination or heterocyclic fusion is under investigation.

Future work should prioritize catalytic asymmetric synthesis to access enantiopure variants and in vivo efficacy studies to validate therapeutic potential.